4-{[(4-Methylphenyl)sulfonyl]oxyimino}-4,5,6,7-tetrahydro-2,1,3-benzoxadiazole
4-{[(4-Methylphenyl)sulfonyl]oxyimino}-4,5,6,7-tetrahydro-2,1,3-benzoxadiazole
Brand Name:
Vulcanchem
CAS No.:
352531-22-7
VCID:
VC0414022
InChI:
InChI=1S/C13H13N3O4S/c1-9-5-7-10(8-6-9)21(17,18)20-15-12-4-2-3-11-13(12)16-19-14-11/h5-8H,2-4H2,1H3/b15-12+
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)ON=C2CCCC3=NON=C32
Molecular Formula:
C13H13N3O4S
Molecular Weight:
307.33g/mol
4-{[(4-Methylphenyl)sulfonyl]oxyimino}-4,5,6,7-tetrahydro-2,1,3-benzoxadiazole
CAS No.: 352531-22-7
Main Products
VCID: VC0414022
Molecular Formula: C13H13N3O4S
Molecular Weight: 307.33g/mol
![4-{[(4-Methylphenyl)sulfonyl]oxyimino}-4,5,6,7-tetrahydro-2,1,3-benzoxadiazole - 352531-22-7](/images/no_structure.jpg)
| CAS No. | 352531-22-7 |
|---|---|
| Product Name | 4-{[(4-Methylphenyl)sulfonyl]oxyimino}-4,5,6,7-tetrahydro-2,1,3-benzoxadiazole |
| Molecular Formula | C13H13N3O4S |
| Molecular Weight | 307.33g/mol |
| IUPAC Name | [(E)-6,7-dihydro-5H-2,1,3-benzoxadiazol-4-ylideneamino] 4-methylbenzenesulfonate |
| Standard InChI | InChI=1S/C13H13N3O4S/c1-9-5-7-10(8-6-9)21(17,18)20-15-12-4-2-3-11-13(12)16-19-14-11/h5-8H,2-4H2,1H3/b15-12+ |
| Standard InChIKey | ITSHUGMYSYPFOY-NTCAYCPXSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)S(=O)(=O)O/N=C/2\CCCC3=NON=C32 |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)ON=C2CCCC3=NON=C32 |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)ON=C2CCCC3=NON=C32 |
| PubChem Compound | 5338269 |
| Last Modified | Nov 11 2021 |
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